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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzoic Acid

Cat. No.: B068048 Get Quote

An In-depth Technical Guide to 4-Bromo-2,6-difluorobenzoic Acid

Abstract
4-Bromo-2,6-difluorobenzoic acid, with CAS number 183065-68-1, is a halogenated aromatic

carboxylic acid.[1][2][3] Its structure, featuring a bromine atom and two fluorine atoms on the

benzoic acid core, makes it a significant building block in synthetic organic chemistry. This

document provides a comprehensive overview of its molecular structure, physicochemical

properties, spectroscopic signature, synthesis, and key applications, particularly for

researchers in drug development and materials science.

Molecular Structure and Identifiers
4-Bromo-2,6-difluorobenzoic acid is a substituted benzoic acid. The core is a benzene ring

with a carboxylic acid group. It is substituted with two fluorine atoms at positions 2 and 6, and a

bromine atom at position 4.
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Identifier Value

Molecular Formula C₇H₃BrF₂O₂

Molecular Weight 237.00 g/mol [1][2]

CAS Number 183065-68-1[1][2][4]

SMILES String OC(=O)c1c(F)cc(Br)cc1F[1]

InChI
1S/C7H3BrF2O2/c8-3-1-4(9)6(7(11)12)5(10)2-

3/h1-2H,(H,11,12)[1][4]

InChI Key IRHPJGPQWZEZRX-UHFFFAOYSA-N[1][4][5]

Physicochemical Properties
The physical and chemical properties of 4-Bromo-2,6-difluorobenzoic acid are summarized

below. It typically appears as an off-white crystalline solid.[6]

Property Value

Melting Point 198-204 °C[1]

Boiling Point 271.7±40.0 °C (Predicted)[4]

Density 1.872±0.06 g/cm³ (Predicted)[4]

pKa 2.11±0.10 (Predicted)[4]

Solubility Soluble in Methanol[4]

LogP 2.5 (at 25℃)[4]

Spectroscopic Analysis
¹H NMR: The proton NMR spectrum is relatively simple due to the molecule's symmetry. It

shows a multiplet around δ 7.20 ppm, corresponding to the two aromatic protons.[4]

IR Spectroscopy: The infrared spectrum would be expected to show a broad absorption band

for the O-H stretch of the carboxylic acid (typically around 2500-3300 cm⁻¹), a strong
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absorption for the C=O (carbonyl) stretch (around 1700 cm⁻¹), and characteristic absorptions

for C-F and C-Br bonds.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound (237 g/mol ), with a characteristic isotopic pattern due

to the presence of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Synthesis of 4-Bromo-2,6-difluorobenzoic Acid
A common method for the synthesis of 4-bromo-2,6-difluorobenzoic acid involves the ortho-

lithiation of 3,5-difluorobromobenzene, followed by carboxylation with carbon dioxide.[7]

Experimental Protocol
Preparation of Lithium Diisopropylamide (LDA): In a reaction vessel under an inert

atmosphere, tetrahydrofuran (THF) is cooled to -78 °C.[4][8] Diisopropylamine and n-

butyllithium are added sequentially.[4][8] The mixture is stirred at this temperature for a

period to form the LDA reagent.

Lithiation: A solution of 3,5-difluorobromobenzene in THF is slowly added to the LDA solution

at -78 °C.[4][8] The reaction mixture is stirred for approximately 45 minutes to allow for the

formation of the lithium salt at the 4-position.[4][8]

Carboxylation: The reaction mixture is then transferred to a beaker containing solid carbon

dioxide (dry ice) and allowed to warm to room temperature while stirring overnight.[4][8]

Workup and Isolation: The pH of the reaction mixture is adjusted to 3 with 1N hydrochloric

acid.[4][8] The product is extracted with ethyl acetate. The organic layer is then dried over

anhydrous magnesium sulfate and the solvent is evaporated to yield 4-bromo-2,6-
difluorobenzoic acid.[4][8] This process has been reported to achieve a yield of 84%.[4]
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Synthesis workflow for 4-Bromo-2,6-difluorobenzoic acid.
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Applications and Biological Activity
4-Bromo-2,6-difluorobenzoic acid is a versatile intermediate in the synthesis of various

organic compounds.[4] It is used in the creation of agrochemicals, such as insecticides and

herbicides.[4][8] In the field of drug discovery and development, it is a valuable building block

for creating more complex biologically active molecules.[9]

Enzyme Inhibition
This compound has been identified as an inhibitor of several enzymes. It is known to be a

competitive inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of a

wide range of compounds.[4] Additionally, it has been recognized as an inhibitor of

acetylcholinesterase, an enzyme critical for the breakdown of the neurotransmitter

acetylcholine.[4][8] This inhibitory activity makes it a subject of interest in neuropharmacology

and toxicology research.
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Mechanism of competitive enzyme inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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